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Compound of Interest

Compound Name: Barium acetate

Cat. No.: B147892

For Researchers, Scientists, and Drug Development Professionals

Introduction

Barium acetate (Ba(CHsCOO)z) is a salt of barium(ll) and acetic acid. It serves as a soluble
source of barium ions and is utilized in various chemical and manufacturing processes.[1] In
research and development, particularly in the pharmaceutical industry, standard solutions of
barium acetate are employed as reagents in chemical synthesis, as a mordant for printing
textiles, a drier for paints and varnishes, and as a catalyst in organic synthesis.[1][2] Given its
toxicity, the preparation of barium acetate solutions necessitates strict adherence to safety
protocols to minimize exposure and ensure accurate, reproducible results.[1] This document
provides a detailed protocol for the preparation of a standard solution of barium acetate,
emphasizing safety, accuracy, and proper handling techniques.

Physicochemical Data and Safety Information

Accurate preparation of a standard solution requires precise quantitative data and a thorough
understanding of the compound's safety profile.

Quantitative Data Summary

The following table summarizes the key quantitative data for barium acetate:
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Property Value Reference(s)
Chemical Formula CaHeBaOa [1]

Molar Mass 255.42 g/mol [3]
Appearance White crystalline powder [41[5]

o 55.8 g/100 mL at 0 °C; 72
Solubility in Water [1]
9/100 mL at 20 °C

Density 2.47 glcm?3 [4]
H 7.0 - 8.5 (50 g/L solution at 25

p °C)

Melting Point Decomposes at 450 °C [1]

Safety Precautions

Barium acetate is harmful if swallowed or inhaled.[6] It is crucial to handle this chemical with
appropriate personal protective equipment (PPE) in a well-ventilated area or under a chemical
fume hood.[7][8]

o Personal Protective Equipment (PPE):

[¢]

Eye Protection: Chemical safety goggles or a face shield are mandatory.[7][8]

[¢]

Hand Protection: Neoprene or nitrile rubber gloves should be worn.[7]

o

Skin and Body Protection: A lab coat or other suitable protective clothing is required.[7]

o

Respiratory Protection: If dust is generated, a NIOSH-approved respirator is necessary.[7]

e Handling:

o Avoid creating dust.[7][8]

o Do not eat, drink, or smoke in the work area.[6]

o Wash hands thoroughly after handling.[7]
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o Storage:
o Store in a cool, dry, and well-ventilated place.[9][10]
o Keep the container tightly closed.[9]
o Store away from incompatible materials such as strong oxidizing agents and acids.[4][8]

o First Aid:

o

If Swallowed: Rinse mouth and seek immediate medical attention.[6][8]

o If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration and seek
medical attention.[8]

o In Case of Skin Contact: Wash off with soap and plenty of water.[8]

o In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek medical attention.[9]

e Disposal:

o Dispose of contents and container to an approved waste disposal plant. Barium acetate
can be precipitated as the non-toxic barium sulfate by adding a solution of sodium sulfate
or magnesium sulfate.[11]

Experimental Protocol: Preparation of a 0.1 M
Barium Acetate Standard Solution

This protocol details the steps to prepare 1 liter of a 0.1 M standard solution of barium acetate.

Materials and Equipment

e Chemicals:
o Barium Acetate (ACS reagent grade or higher)

o Deionized or distilled water
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e Equipment:

o Analytical balance (readable to at least 0.001 g)

[¢]

1 L volumetric flask with stopper

o Weighing paper or weighing boat

o Spatula

o Glass funnel

o Beaker (250 mL or larger)

o Magnetic stirrer and stir bar

o Wash bottle with deionized/distilled water

o Appropriate PPE (safety goggles, gloves, lab coat)

Step-by-Step Procedure

o Calculate the Required Mass of Barium Acetate:
o To prepare a 0.1 M solution, the required mass is calculated using the formula:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molar Mass ( g/mol )
= Mass (g) = 0.1 mol/L x 1 L x 255.42 g/mol = 25.542 g
o Weigh the Barium Acetate:
o Place a clean, dry weighing boat on the analytical balance and tare it.

o Carefully weigh out approximately 25.542 g of barium acetate using a spatula. Record
the exact mass.

¢ Dissolve the Barium Acetate:
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o Add approximately 500 mL of deionized water to a beaker.
o Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

o Slowly add the weighed barium acetate to the water while stirring to facilitate dissolution.

e Transfer the Solution to a VVolumetric Flask:

o Once the barium acetate is completely dissolved, carefully transfer the solution intoa 1 L
volumetric flask using a funnel.

o Rinse the beaker, stir bar, and funnel with small amounts of deionized water, adding the
rinsings to the volumetric flask to ensure all the barium acetate is transferred.

e Dilute to the Mark:

o Add deionized water to the volumetric flask until the bottom of the meniscus is level with
the calibration mark.

o Use a dropper or pipette for the final additions to avoid overshooting the mark.
e Homogenize the Solution:

o Stopper the volumetric flask and invert it several times (at least 10-15 times) to ensure the
solution is thoroughly mixed and homogenous.

e Label and Store:

o Label the flask with the name of the solution (0.1 M Barium Acetate), the date of
preparation, and the preparer's initials.

o Store the solution in a tightly sealed container in a cool, dry place away from incompatible
substances.[9][10]

Standardization of the Barium Acetate Solution
(Optional but Recommended)
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For applications requiring high accuracy, the prepared solution should be standardized against
a primary standard. A common method is conductometric titration with a standard sodium

sulfate solution.[12]

Visual Representation of the Experimental Workflow

Preparation of 0.1 M Barium Acetate Solution

1. Calculate Mass
(25.542 g for 1 L of 0.1 M)

2. Weigh Barium Acetate

3. Dissolve in Deionized Water

4. Transfer to Volumetric Flask

5. Dilute to the Mark

6. Homogenize the Solution

7. Label and Store

Click to download full resolution via product page
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Caption: Workflow for preparing a standard solution of barium acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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